Cas no 2172432-10-7 (benzyl N-2-(chlorosulfonyl)ethyl-N-pentylcarbamate)

• Product Name: benzyl N-2-(chlorosulfonyl)ethyl-N-pentylcarbamate
• CAS No: 2172432-10-7
• MF: C₁₅H₂₂ClNO₄S
• MW: 347.857482433319
• CID: 6149175
• PubChem ID: 165993530
• Update Time: 2025-05-20

benzyl N-2-(chlorosulfonyl)ethyl-N-pentylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-2-(chlorosulfonyl)ethyl-N-pentylcarbamate
• benzyl N-[2-(chlorosulfonyl)ethyl]-N-pentylcarbamate
• EN300-1440359
• 2172432-10-7

• Inchi： 1S/C15H22ClNO4S/c1-2-3-7-10-17(11-12-22(16,19)20)15(18)21-13-14-8-5-4-6-9-14/h4-6,8-9H,2-3,7,10-13H2,1H3
• InChI Key： ZSGWTFMSWMJKCI-UHFFFAOYSA-N
• SMILES： ClS(CCN(C(=O)OCC1C=CC=CC=1)CCCCC)(=O)=O

Computed Properties

• Exact Mass: 347.0958071g/mol
• Monoisotopic Mass: 347.0958071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 72.1Ų

Additional information on benzyl N-2-(chlorosulfonyl)ethyl-N-pentylcarbamate

Benzyl N-2-(Chlorosulfonyl)ethyl-N-pentylcarbamate: A Comprehensive Overview

Benzyl N-2-(chlorosulfonyl)ethyl-N-pentylcarbamate, identified by the CAS registry number 2172432-10-7, is a specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which combines a benzyl group with a chlorosulfonyl-containing ethyl chain and a pentyl group attached to a carbamate functional group. The benzyl moiety contributes aromatic stability, while the chlorosulfonyl group introduces reactive sulfur chemistry, making this compound versatile in chemical reactions and industrial processes.

The synthesis of benzyl N-2-(chlorosulfonyl)ethyl-N-pentylcarbamate involves a series of carefully controlled reactions. Typically, the process begins with the preparation of the chlorosulfonyl derivative, which is then coupled with the benzyl and pentyl groups to form the final carbamate product. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. These innovations align with current trends toward sustainable chemistry practices.

One of the most notable applications of this compound is in the field of agrochemicals. Benzyl N-2-(chlorosulfonyl)ethyl-N-pentylcarbamate has been studied for its potential as a herbicide and fungicide. Its ability to inhibit specific enzymes involved in plant metabolism makes it a promising candidate for controlling agricultural pests and diseases. Researchers have also explored its role in enhancing crop resilience against environmental stressors such as drought and salinity.

In addition to its agricultural applications, this compound has shown potential in pharmaceutical research. The chlorosulfonyl group exhibits bioactive properties that could be harnessed for developing new drug candidates. Recent studies have focused on its ability to modulate cellular signaling pathways, particularly those involved in inflammation and cancer progression. These findings underscore the importance of further investigation into its pharmacological effects and toxicity profiles.

The structural versatility of benzyl N-2-(chlorosulfonyl)ethyl-N-pentylcarbamate also makes it valuable in materials science. Its ability to form stable polymers and coatings has led to its exploration in developing advanced materials for industrial applications. For instance, it has been proposed as a precursor for synthesizing high-performance adhesives and lubricants that exhibit superior thermal and mechanical properties.

Recent research has delved into the environmental impact of this compound, particularly its biodegradation pathways and ecological effects. Studies indicate that under certain conditions, benzyl N-2-(chlorosulfonyl)ethyl-N-pentylcarbamate can undergo microbial degradation, reducing its persistence in the environment. However, further research is needed to fully understand its long-term ecological implications and ensure safe handling practices.

In conclusion, benzyl N-2-(chlorosulfonyl)ethyl-N-pentylcarbamate (CAS No: 2172432-10-7) is a multifaceted compound with diverse applications across various industries. Its unique chemical structure enables it to serve as an effective tool in agrochemicals, pharmaceuticals, and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry and technology.